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Compound Name: 2-Phenylethylamine hydrochloride

Cat. No.: B085626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenylethylamine (PEA) is an endogenous trace amine that acts as a neuromodulator in the

central nervous system.[1] Structurally similar to amphetamine, it elicits sympathomimetic

effects. The hydrochloride salt of 2-phenylethylamine is a stable, water-soluble form suitable for

research and pharmaceutical development.[2][3][4] These application notes provide detailed

protocols for the chronic administration of 2-phenylethylamine hydrochloride in both

preclinical rodent models and early-phase clinical trials.

Preclinical Protocol: Chronic Oral Administration in
Rodents
This protocol outlines a 28-day oral gavage study in rats to assess the long-term effects of 2-
phenylethylamine hydrochloride.
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Acclimatization (7 days)

Dosing Phase (28 days)

In-life Monitoring Terminal Procedures

House animals in standard conditions

Daily oral gavage with 2-PEA HCl or vehicle

Start of Study

Daily clinical observations Weekly body weight measurement Behavioral assessments (e.g., locomotor activity) at baseline and end of study Euthanasia and necropsy

End of Study

Collection of blood and tissues for analysis
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Screening Phase

Single Ascending Dose (SAD)

Multiple Ascending Dose (MAD)

Informed Consent and Eligibility Assessment

Cohort 1 (e.g., 50 mg)

Cohort 2 (e.g., 100 mg)

...

Safety and PK Assessment

Cohort A (e.g., 50 mg TID)

Proceed to MAD based on safety

Cohort B (e.g., 100 mg TID)

...

Safety and PK Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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